Cas no 314051-55-3 (<br>(5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone)

• Product Name: <br>(5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone
• CAS No: 314051-55-3
• MF: C₁₆H₁₃F₃N₄O₂
• MW: 350.295233488083
• CID: 3062799
• PubChem ID: 1070328
• Update Time: 2025-05-20

<br>(5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone Chemical and Physical Properties

Names and Identifiers

• <br>(5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone
• AG-690/11629512
• TS-09759
• SCHEMBL1717963
• AKOS000561270
• Methanone, [5-(2-furanyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-1-pyrrolidinyl-
• G69442
• 314051-55-3
• (5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl)(pyrrolidin-1-yl)methanone
• EX-A6887
• 5-(2-furyl)-2-(1-pyrrolidinylcarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• [5-(2-FURYL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDIN-2-YL](1-PYRROLIDINYL)METHANONE
• YZEIHZPMIUPJRH-UHFFFAOYSA-N
• WAY-311610
• STL390083
• [5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](pyrrolidin-1-yl)methanone
• 1-[5-(FURAN-2-YL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBONYL]PYRROLIDINE

• Inchi： 1S/C16H13F3N4O2/c17-16(18,19)13-8-10(12-4-3-7-25-12)20-14-9-11(21-23(13)14)15(24)22-5-1-2-6-22/h3-4,7-9H,1-2,5-6H2
• InChI Key： YZEIHZPMIUPJRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=CO2)=NC2=CC(C(N3CCCC3)=O)=NN21)(F)F

Computed Properties

• Exact Mass: 350.09906016g/mol
• Monoisotopic Mass: 350.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on <br>(5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone

Compound CAS No 314051-55-3: (5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone

The compound with CAS No 314051-55-3, named (5-Furan-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidin-2-yl)-pyrrolidin-1 -yl-methanone, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the field of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of several key structural elements, including a furan ring, a trifluoromethyl group, a pyrazolo[1,5-a]pyrimidine core, and a pyrrolidine moiety. These components contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of furan derivatives in various chemical reactions. The presence of the furan ring in this compound enhances its electronic properties, making it suitable for applications in optoelectronic materials. Additionally, the trifluoromethyl group introduces strong electron-withdrawing effects, which can significantly influence the molecule's stability and reactivity. This group is known to improve the solubility of compounds in polar solvents, a property that is highly desirable in pharmaceutical and agrochemical applications.

The pyrazolo[1,5-a]pyrimidine core is a heterocyclic structure that has been extensively studied for its potential in drug design. This moiety is known to exhibit significant biological activity, particularly as an inhibitor of certain enzymes and receptors. The integration of this core into the compound's structure suggests that it may have therapeutic potential in treating various diseases. Recent research has focused on optimizing the substituents on this core to enhance bioavailability and efficacy.

The pyrrolidine moiety in the compound adds flexibility to the molecule's structure, which can be advantageous in terms of conformational diversity. This flexibility may allow the compound to interact with biological targets in multiple ways, increasing its potential as a drug candidate. Furthermore, the methanone group at the end of the molecule serves as a versatile functional group that can participate in various chemical reactions, such as nucleophilic additions or condensations.

From a synthetic perspective, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires advanced synthetic techniques, including multi-component reactions and catalytic processes. Recent advancements in catalytic asymmetric synthesis have made it possible to construct similar molecules with high enantioselectivity, which is crucial for drug development.

In terms of applications, this compound has shown promise in several areas. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Additionally, its biological activity suggests potential uses in pharmaceuticals and agrochemicals. Researchers are currently exploring its ability to act as an inhibitor of specific protein kinases, which are implicated in various cancers and inflammatory diseases.

The development of such compounds also raises important considerations regarding their environmental impact and sustainability. As industries increasingly prioritize green chemistry principles, there is a growing need for efficient and eco-friendly synthetic methods. Fortunately, recent breakthroughs in catalysis and flow chemistry have provided new avenues for synthesizing complex molecules like this one with reduced environmental footprint.

In conclusion, CAS No 314051-55-3 represents a cutting-edge compound with significant potential across multiple fields. Its unique structure combines several functional groups that contribute to its diverse properties and applications. As research continues to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in both academic and industrial settings.